4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[2-(piperidine-1-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-15-14-16(10-11-19(15)26-2)27(24,25)21-18-9-5-4-8-17(18)20(23)22-12-6-3-7-13-22/h4-5,8-11,14,21H,3,6-7,12-13H2,1-2H3
• InChI Key: PHDKUBWBGIOLLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)N3CCCCC3)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "Pipamperone" and is a member of the benzamide class of compounds.

Mechanism of Action

The mechanism of action of 4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide is primarily through its interaction with dopamine receptors. It acts as an antagonist at the D2 receptor, blocking the effects of dopamine. This can lead to a decrease in dopamine signaling, which can have a variety of physiological and pathological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been found to affect a wide range of physiological processes, including motor function, cognition, and emotion. It has also been implicated in the pathogenesis of several psychiatric disorders, including schizophrenia and bipolar disorder.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide in lab experiments is its high affinity for dopamine receptors, particularly the D2 receptor. This makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, one of the limitations of using this compound is its potential for off-target effects, particularly at higher doses.

Future Directions

There are several potential future directions for research on 4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide. One area of interest is its potential role in the treatment of psychiatric disorders, particularly schizophrenia and bipolar disorder. Another area of interest is its potential use as a tool for studying the role of dopamine in various physiological and pathological processes. Additionally, further research is needed to better understand the potential side effects and limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of 4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide involves several steps. The first step involves the reaction of 2-chloro-N-(4-methoxy-3-methylphenyl)acetamide with piperidine, followed by the reaction of the resulting compound with 2-nitrobenzenesulfonyl chloride. The final step involves the reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.

Scientific Research Applications

4-methoxy-3-methyl-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to have a high affinity for dopamine receptors, particularly the D2 receptor. This makes it a useful tool for studying the role of dopamine in various physiological and pathological processes.